3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-(cyclohexylamino)-1-naphthalen-1-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C20H22N2O2/c23-19-13-17(21-15-9-2-1-3-10-15)20(24)22(19)18-12-6-8-14-7-4-5-11-16(14)18/h4-8,11-12,15,17,21H,1-3,9-10,13H2
• InChI Key: FRCDLXNELRDKBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2CC(=O)N(C2=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

3-(Cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione, also known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It is widely used in scientific research to study the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione acts as a competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA receptors. It binds to the receptor site and prevents the binding of glutamate, thereby blocking the excitatory neurotransmission. This results in the inhibition of synaptic transmission and the reduction of neuronal activity.
Biochemical and Physiological Effects:
3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione has been shown to have a number of biochemical and physiological effects. It can reduce the excitability of neurons, inhibit the release of neurotransmitters, and reduce the expression of inflammatory cytokines. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress, inflammation, and excitotoxicity.

Advantages and Limitations for Lab Experiments

3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione is a useful tool for studying the role of ionotropic glutamate receptors in various physiological and pathological processes. It is highly selective for the AMPA receptors, and its effects can be easily reversed by washing the cells. However, it is important to note that 3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione may also affect other types of glutamate receptors, such as the kainate receptors. In addition, 3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione has a relatively short half-life, which may limit its usefulness in long-term studies.

Future Directions

There are a number of potential future directions for research on 3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione. One possible direction is to investigate its effects on other types of glutamate receptors, such as the kainate receptors. Another direction is to study its effects on different types of neurons, such as GABAergic neurons. Additionally, there is a need for further research on the potential therapeutic applications of 3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione in the treatment of neurological disorders. Finally, the development of new and more potent AMPA receptor antagonists may lead to new insights into the role of glutamate receptors in the brain.

Scientific Research Applications

3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione is widely used in scientific research to study the role of ionotropic glutamate receptors in various physiological and pathological processes. It has been shown to be effective in the treatment of epilepsy, stroke, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3-(cyclohexylamino)-1-(1-naphthyl)-2,5-pyrrolidinedione has also been used to study the mechanisms of synaptic plasticity, learning, and memory.